Pentairon triyttrium dodecaoxide, also known as iron yttrium oxide, is a ceramic material with the chemical formula Fe₅Y₃O₁₂. It belongs to a class of materials called garnet ferrites, which are known for their interesting magnetic and electrical properties.
Fe₅Y₃O₁₂ crystallizes in a cubic structure with a space group called Ia3d. This specific structure allows for the arrangement of iron (Fe) and yttrium (Y) cations in a particular way, influencing its magnetic properties [].
Fe₅Y₃O₁₂ is being investigated for various scientific applications due to its unique properties. Here are some examples:
Pentairon triyttrium dodecaoxide, also known as iron yttrium oxide or yttrium iron garnet, is a complex oxide with the molecular formula and a CAS number of 12063-56-8. This compound features a crystalline structure typical of garnets, where iron and yttrium ions are arranged in a specific lattice configuration. It exhibits a green powder form with a melting point exceeding 1040°C and a density of approximately 5.11 g/mL at 25°C. Importantly, pentairon triyttrium dodecaoxide is insoluble in water, which influences its applications in various fields .
There is no current research available on the specific mechanism of action of pentairon triyttrium dodecaoxide. However, related materials like YIG have been studied for their magnetic properties. Depending on the specific crystal structure, pentairon triyttrium dodecaoxide might also exhibit interesting magnetic behaviors, but this remains speculative without further research [].
Several methods can be employed to synthesize pentairon triyttrium dodecaoxide:
Each method has its advantages concerning purity, particle size, and structural properties .
Pentairon triyttrium dodecaoxide finds utility in various fields:
Interaction studies involving pentairon triyttrium dodecaoxide primarily focus on its magnetic and electronic properties when combined with other materials. Research indicates that doping this compound with different metal ions can modify its magnetic behavior and enhance its performance in electronic applications. Additionally, studies on its interaction with biological molecules are crucial for assessing its potential biomedical applications.
Pentairon triyttrium dodecaoxide shares similarities with several other compounds, particularly those within the garnet family. Here are some comparable compounds:
Compound Name | Molecular Formula | Key Characteristics |
---|---|---|
Yttrium Iron Garnet | Excellent optical properties; used in lasers | |
Lanthanum Iron Garnet | Similar magnetic properties; used in microwave devices | |
Bismuth Iron Garnet | Exhibits high magneto-optical effects |
Uniqueness: Pentairon triyttrium dodecaoxide is unique due to its specific combination of iron and yttrium ions, which imparts distinct magnetic properties not found in other garnets. Its synthesis methods also allow for the tailoring of physical properties for specialized applications .